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Compound of Interest

Compound Name: Avenaciolide

Cat. No.: B020334 Get Quote

Despite a thorough review of available scientific literature, no studies detailing the synergistic

effects of Avenaciolide in combination with other antibiotics have been identified. Current

research on Avenaciolide primarily focuses on its intrinsic antimicrobial properties and its

mechanism of action.

Avenaciolide, a fungal metabolite, has demonstrated notable antimicrobial activity against a

range of pathogens. Studies have highlighted its efficacy against methicillin-resistant

Staphylococcus aureus (MRSA), where it acts as a potential inhibitor of the MurA enzyme, a

key component in bacterial cell wall biosynthesis.[1] This mode of action suggests a potential

for combination therapy, as agents targeting cell wall synthesis can exhibit synergy with other

antibiotic classes.

Furthermore, Avenaciolide has been identified as an antifungal and antimycobacterial agent,

isolated from the endophytic fungus Seimatosporium sp. found in the medicinal plant

Hypericum perforatum.[2] Its activity against Candida albicans and Mycobacterium tuberculosis

underscores its broad-spectrum antimicrobial potential.[2]

However, the crucial data required to evaluate its performance in combination with other

antibiotics—such as checkerboard assays, time-kill curve studies, and fractional inhibitory

concentration (FIC) indices—are not present in the accessible literature. Without such

experimental data, a comparative guide on its synergistic effects cannot be compiled. The

scientific community has explored the synergistic potential of various other natural compounds
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with conventional antibiotics, but Avenaciolide has not yet been a subject of these

investigations.

For researchers and drug development professionals interested in this area, the lack of data

presents a clear opportunity for future investigation. Studies designed to assess the synergistic

potential of Avenaciolide with different classes of antibiotics could reveal new therapeutic

strategies for combating antibiotic-resistant infections.

Potential Future Research Directions:
Checkerboard Assays: To determine the Fractional Inhibitory Concentration (FIC) index and

quantify the synergistic, additive, indifferent, or antagonistic interactions between

Avenaciolide and a panel of clinically relevant antibiotics.

Time-Kill Curve Assays: To evaluate the bactericidal or bacteriostatic effects of the

combination over time compared to the individual agents.

Mechanism of Synergy Studies: To investigate the underlying biochemical and molecular

reasons for any observed synergy, which could involve enhanced cell wall permeability,

inhibition of efflux pumps, or sequential pathway inhibition.

Below is a conceptual workflow for how such an investigation might be structured.
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Caption: Conceptual workflow for investigating the synergistic effects of Avenaciolide with

antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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